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Compound Profile and Chemical Characteristics

UNC2881 is a highly selective small molecule inhibitor targeting Mer tyrosine kinase (MERTK),

developed through structure-based drug design approaches. This compound emerged from a substituted-

pyrimidine scaffold optimization program that utilized a pseudo-ring replacement strategy to enhance

selectivity and pharmacological properties [1]. The chemical structure enables formation of critical hydrogen

bonds with the kinase hinge region, particularly with residues Pro672 and Met674, which explains its potent

inhibitory activity [1].

Key Chemical Properties

Property Specification

CAS Number 1493764-08-1 [2] [3] [4]

Molecular Formula C₂₅H₃₃N₇O₂ [2] [3] [4]

Molecular Weight 463.58 g/mol [2] [3] [4]

Appearance White to off-white powder [5] [6]
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Property Specification

Storage Conditions Desiccate at -20°C [2]

Solubility DMSO: ~92 mg/mL (~198 mM); Ethanol: ~5-7 mg/mL; Water: Insoluble [3] [4] [5]

Formulation Preparation

For in vitro applications, UNC2881 is typically prepared as a concentrated stock solution in DMSO at 10-

100 mM, which can be diluted into aqueous buffers while maintaining final DMSO concentrations below

0.1-1% to avoid cellular toxicity [2] [3]. For in vivo studies, several formulations have been validated:

Formulation 1: 5% DMSO + 40% PEG300 + 5% Tween-80 + 50% ddH₂O (4.6 mg/mL) [3]
Formulation 2: 5% DMSO + 95% Corn oil (0.28 mg/mL) [3]

Formulation 3: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline (≥2.5 mg/mL) [5]

Mechanism of Action and Selectivity Profile

Mer Kinase Inhibition and Signaling Pathways

UNC2881 functions as a potent ATP-competitive inhibitor that specifically targets the kinase domain of

Mer receptor tyrosine kinase. Mer is a member of the TAM (TYRO3, AXL, Mer) receptor family that plays

critical roles in platelet aggregation, macrophage function, and apoptotic cell clearance [1] [7]. The

compound demonstrates exceptional selectivity for Mer over other TAM family members, making it a

valuable tool for dissecting Mer-specific signaling pathways [1] [3].
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Mer Kinase Signaling Pathway and UNC2881 Inhibition Mechanism. UNC2881 binds to the kinase domain,

preventing receptor autophosphorylation and downstream signaling activation.

Selectivity and Potency Data
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Target IC₅₀ (nM)
Selectivity Fold (vs.
Mer)

Mer 4.3 nM [2] [3] [4] 1x

Tyro3 250-360 nM [3] [5] 58-68x

Axl 360 nM [3] [5] 83-84x

Other Kinases (FGFR1, KDR, EGFR, ITK,
TRKA)

>50% inhibition at 430 nM [2]
[6]

>100x

UNC2881 exhibits concentration-dependent inhibition of Mer autophosphorylation in cellular assays, with

an IC₅₀ of 22 nM in 697 B-ALL cells, demonstrating effective cellular penetration and target engagement [2]

[1] [3]. The compound also inhibits ligand-dependent phosphorylation of an EGFR-Mer chimeric receptor,

confirming its specific action on the intracellular kinase domain rather than interfering with ligand-receptor

interactions [1] [3].

Experimental Applications and Protocols

In Vitro Assay Methods

3.1.1 Kinase Inhibition Assay (Biochemical)

The microfluidic capillary electrophoresis (MCE) assay is utilized for determining biochemical IC₅₀

values against purified Mer kinase [1] [8]. In this assay, UNC2881 is serially diluted in DMSO and incubated

with Mer kinase, ATP, and appropriate peptide substrate. Phosphorylated and non-phosphorylated peptides

are separated and quantified, with data analyzed using nonlinear regression to determine IC₅₀ values [1].

3.1.2 Cellular Target Engagement

For assessing cellular potency, 697 B-ALL cells (which express endogenous Mer) are treated with

UNC2881 across a concentration range (0-1000 nM) for 1 hour [2] [3]. Cells are then lysed and subjected to

Western blot analysis using anti-phospho-Mer and total Mer antibodies. The IC₅₀ of 22 nM is calculated
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based on the concentration-dependent reduction in Mer phosphorylation normalized to total Mer expression

[2] [3] [6].

3.1.3 Platelet Aggregation Assay

Human platelet-rich plasma is pre-incubated with UNC2881 (typically 3 μM) or vehicle control for 1 hour

[2] [1]. Aggregation is induced by adding fibrillar Type I equine collagen, and platelet aggregation is

measured using a lumi-aggregometer. UNC2881 typically inhibits collagen-induced platelet aggregation

by >25% while also reducing ATP release, a marker of platelet activation [2] [6].

UNC2881
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Platelet Aggregation Assay Workflow. UNC2881 pre-incubation significantly inhibits collagen-induced

platelet activation and aggregation.
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In Vivo Experimental Use

3.2.1 Pharmacokinetic Parameters in Mice

Parameter Value

Route IV and PO [2] [5]

Dose 3 mg/kg [2] [5]

Half-life (t₁/₂) 0.8 hours [2] [5]

Oral Bioavailability 14% [2] [3] [5]

Systemic Clearance 94.5 mL/min/kg [2] [5]

Volume of Distribution (Vss) 1.65 L/kg [2] [5]

3.2.2 In Vivo Efficacy Models

In thrombosis models, UNC2881 has demonstrated efficacy in preventing pathologic clot formation without

significantly impacting bleeding times, mirroring the phenotype observed in Mer knockout mice [1].

Additionally, in viral infection models, UNC2881 (3 mg/kg administered intravenously on days -3, -2, -1,

and 0 relative to infection) limits Mer signaling and enhances antiviral immune responses, reducing vesicular

stomatitis virus (VSV) replication in spleen, liver, kidney, and lung tissues [5].

Therapeutic Potential and Research Applications

Antithrombotic Applications

The primary therapeutic potential of UNC2881 lies in thrombosis prevention and treatment. Unlike

current antiplatelet therapies (aspirin, clopidogrel) that significantly increase bleeding risk, Mer inhibition

specifically targets the second phase of platelet activation without disrupting initial hemostatic mechanisms

[1]. This unique mechanism offers the potential for antithrombotic efficacy with reduced bleeding

complications, addressing a significant limitation of current therapies [1].
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Oncological Applications

While initially developed for thrombosis, UNC2881 also has relevance in cancer research, particularly

given Mer's role in oncogenesis. Mer is ectopically expressed in approximately 50% of pediatric T-cell acute

lymphoblastic leukemia (ALL) samples and contributes to leukemogenesis [8]. UNC2881's ability to inhibit

Mer phosphorylation in ALL cells supports its utility as a tool compound for investigating Mer signaling in

cancer biology and evaluating Mer as a therapeutic target in hematologic malignancies [2] [8].

Immunomodulatory Potential

Emerging research indicates that UNC2881 may modulate antiviral immune responses by limiting Mer-

mediated immunosuppression in dendritic cells and macrophages [5]. This application leverages the natural

role of TAM receptors in negatively regulating innate immunity and highlights the compound's potential

beyond its initially intended applications [7] [5].

Commercial Availability and Supplier Information

UNC2881 is readily available from multiple specialized chemical suppliers targeting research markets:

Supplier Catalog Number Purity Price Range

BioCrick BCC1183 Not specified $92 (5 mg) [2]

TargetMol T2629 99.85% $39 (5 mg) [4]

MedChemExpress Multiple options Not specified Inquire [5]

ApexBio B4357 Not specified $102 (10 mg) [6]

Fisher Scientific/Tocris p-7161687 98% Inquire [9]

Conclusion
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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